Cas no 130778-96-0 (h-glu-glu-asp-oh)
h-glu-glu-asp-oh Chemical and Physical Properties
Names and Identifiers
-
- h-glu-glu-asp-oh
-
- Inchi: InChI=1S/C14H21N3O10/c15-6(1-3-9(18)19)12(24)16-7(2-4-10(20)21)13(25)17-8(14(26)27)5-11(22)23/h6-8H,1-5,15H2,(H,16,24)(H,17,25)(H,18,19)(H,20,21)(H,22,23)(H,26,27)/t6-,7-,8-/m0/s1
- InChI Key: NKLRYVLERDYDBI-FXQIFTODSA-N
- SMILES: O=C(O)CC[C@H](N)C(N[C@H](C(N[C@H](C(O)=O)CC(O)=O)=O)CCC(O)=O)=O
Computed Properties
- Exact Mass: 391.12300
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 27
- Rotatable Bond Count: 15
Experimental Properties
- PSA: 233.42000
- LogP: -0.94570
h-glu-glu-asp-oh Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G650200-2.5mg |
H-Glu-Glu-Asp-OH |
130778-96-0 | 2.5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | G650200-5mg |
H-Glu-Glu-Asp-OH |
130778-96-0 | 5mg |
$ 70.00 | 2022-06-04 | ||
| TRC | G650200-25mg |
H-Glu-Glu-Asp-OH |
130778-96-0 | 25mg |
$ 230.00 | 2022-06-04 |
h-glu-glu-asp-oh Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on h-glu-glu-asp-oh
h-Glu-Glu-Asp-OH and CAS No. 130778-96-0: A Comprehensive Overview
The compound h-Glu-Glu-Asp-OH, identified by the CAS Registry Number 130778-96-0, is a tripeptide consisting of three amino acids: glutamic acid (Glu), glutamic acid (Glu), and aspartic acid (Asp). This peptide is of significant interest in the fields of biochemistry, pharmacology, and molecular biology due to its unique structural properties and potential applications in drug development and therapeutic interventions. Recent advancements in peptide research have shed light on the functional roles and mechanisms of action of h-Glu-Glu-Asp-OH, making it a focal point for scientific exploration.
h-Glu-Glu-Asp-OH is classified as a negatively charged peptide due to the presence of carboxyl groups in its constituent amino acids. This characteristic imparts it with the ability to interact with positively charged molecules, such as certain proteins and ions, which is crucial for its biological activity. The peptide's structure allows it to participate in various biochemical processes, including ion transport, pH regulation, and signal transduction. Recent studies have highlighted its role in modulating cellular responses to environmental stressors, such as oxidative stress and pH imbalances, underscoring its potential as a therapeutic agent in conditions associated with these stressors.
One of the most promising applications of h-Glu-Glu-Asp-OH lies in its potential to serve as a scaffold for drug delivery systems. Its amphipathic nature enables it to form stable complexes with hydrophobic drugs, enhancing their solubility and bioavailability. Researchers have explored its use as a carrier for anti-cancer agents, where it has demonstrated the ability to target specific cancer cells while minimizing systemic toxicity. This targeted delivery approach represents a significant advancement in chemotherapy, offering a more efficient and less invasive treatment option.
In addition to its therapeutic applications, h-Glu-Glu-Asp-OH has garnered attention for its role in understanding fundamental biological processes. For instance, studies have shown that this peptide plays a critical role in the regulation of ion channels, particularly those involved in calcium signaling. Calcium signaling is essential for various cellular functions, including muscle contraction, neurotransmitter release, and gene expression. By modulating these channels, h-Glu-Glu-Asp-OH may offer insights into the treatment of disorders associated with dysregulated calcium signaling, such as cardiovascular diseases and neurodegenerative conditions.
The synthesis and characterization of h-Glu-Glu-Asp-OH have also been subjects of extensive research. Advanced techniques such as solid-phase peptide synthesis (SPPS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) have enabled precise synthesis and structural elucidation of this peptide. These advancements have facilitated the exploration of its three-dimensional conformational dynamics, which are critical for understanding its functional properties. Recent computational studies have provided detailed insights into the peptide's secondary structure preferences and conformational flexibility, further enhancing our understanding of its behavior in physiological environments.
Furthermore, h-Glu-Glu-Asp-OH has been implicated in immunological processes, particularly in the modulation of immune responses. Studies have demonstrated that this peptide can act as an immunomodulator by influencing the activity of immune cells such as macrophages and T-cells. Its ability to regulate immune responses makes it a potential candidate for immunotherapeutic interventions in conditions such as autoimmune diseases and chronic inflammation.
Despite its numerous potential applications, the use of h-Glu-Glu-Asp-OH is not without challenges. Issues such as peptide stability, bioavailability, and potential immunogenicity must be carefully addressed to fully harness its therapeutic potential. Ongoing research is focused on optimizing these properties through chemical modifications, such as pegylation and cyclization, which can enhance stability and reduce immunogenicity while maintaining functionality.
In conclusion, h-Glu-Glu-Asp-OH (CAS No. 130778-96-0) is a versatile peptide with diverse applications across multiple disciplines. Its unique structural properties and functional roles make it a valuable tool in both basic research and applied sciences. As our understanding of this compound continues to grow through cutting-edge research methodologies, it holds immense promise for advancing medical therapies and improving human health outcomes.
130778-96-0 (h-glu-glu-asp-oh) Related Products
- 3303-34-2(L-Alanyl-L-leucine)
- 1999-42-4(DL-Alanyl-DL-leucine)
- 131115-71-4(Gly-Gln-OH·H2O)
- 25988-63-0(Poly-L-lysine hydrobromide (MW 150000-300000))
- 13115-71-4(Glycyl-glutamine)
- 127103-11-1(Ac-Ser-Asp-Lys-Pro-OH)
- 39537-23-0(L-Alanyl-L-Glutamine)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)